2-Bromo-2,2-difluoro-1-(pyrrolidin-1-yl)ethanone

• Molecular Formula: C6H8BrF2NO
• Molecular Weight: 228.03 g/mol
• IUPAC Name: 2-bromo-2,2-difluoro-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C6H8BrF2NO/c7-6(8,9)5(11)10-3-1-2-4-10/h1-4H2
• InChI Key: REUXQDXFOXFINE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C(F)(F)Br

Description

2-Bromo-2,2-difluoro-1-(pyrrolidin-1-yl)ethanone is a useful research compound. Its molecular formula is C6H8BrF2NO and its molecular weight is 228.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Pyrrolidine (7.7 g, 108 mmol) was added to ethyl bromodifluoroacetate (20.2 g, 100 mmol) at 30° C. The mixture was stirred for 60 min; then all volatiles were removed under reduced pressure and the residue (24.0 g, >90% purity by NMR) was used in subsequent steps without further purification.

Synthesis routes and methods II

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), ethyl bromodifluoroacetate (0.88 mL, 6.89 mmol) was added dropwise to pyrrolidine (0.58 mL, 6.89 mmol) at rt. The reaction mixture was stirred at 50° C. for 2 h and at rt for 18 h. The mixture was then filtered through silica and the title compound obtained as a colorless oil. LC-MS-conditions 08: tR=0.70 min; [M+H]+=228.01.